![molecular formula C8H15N3O B2366515 Tert-butyl[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]amine CAS No. 1249996-28-8](/img/structure/B2366515.png)
Tert-butyl[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]amine
Overview
Description
Tert-butyl[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]amine is a chemical compound with the molecular formula C8H15N3O . It is also known as 5-tert-butyl-1,3,4-oxadiazol-2-amine .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, tert-butylamidoxime is activated by PTSA–ZnCl2, resulting in the formation of a Lewis acid–ammonia complex as a leaving group, giving rise to the formation of the nitrile oxide .Molecular Structure Analysis
The molecular structure of this compound consists of a 1,3,4-oxadiazol ring substituted with a tert-butyl group and a methyl group .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 169.23 .Scientific Research Applications
Fluorescence and Photophysical Properties
- Solid-State Synthesis and Fluorescence : Tert-butyl[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]amine derivatives have been synthesized using solid-state synthesis. These compounds exhibit notable fluorescence properties, with green and blue emission peaks when excited by specific wavelengths. Such fluorescence characteristics are significant for applications in photophysics and material science (Huang Wei, 2007).
Polymer and Material Science
- Polyhydrazides and Poly(amide-hydrazide)s Synthesis : Derivatives of this compound have been utilized in creating novel polyhydrazides and poly(amide-hydrazide)s. These materials display high thermal stability and solubility in polar solvents, making them suitable for film formation and potential applications in high-performance materials (S. Hsiao et al., 1999).
Bioactive Compound Synthesis
- Synthesis of Bioactive Compounds : Research indicates that this compound analogs demonstrate bioactive properties. These analogs have been tested for antitumor activity, revealing potential applications in medicinal chemistry and drug discovery (Catalin V. Maftei et al., 2013).
Optical and Electronic Applications
- Optical Power Limiting and Two-Photon Absorption : Multibranch 1,3,4-oxadiazole derivatives, which include this compound, show significant two-photon absorption properties. This characteristic is crucial for developing materials with optical power limiting capabilities, useful in photonics and laser technology (L. Zhi, 2007).
Properties
IUPAC Name |
2-methyl-N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]propan-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N3O/c1-6-10-11-7(12-6)5-9-8(2,3)4/h9H,5H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPJJGEWXEBPDCZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(O1)CNC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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